Cas no 66505-09-7 (Methyl 2-bromo-2-(p-tolyl)acetate)

Methyl 2-bromo-2-(p-tolyl)acetate structure
66505-09-7 structure
Product Name:Methyl 2-bromo-2-(p-tolyl)acetate
CAS No:66505-09-7
MF:C10H11BrO2
MW:243.097142457962
CID:964118
PubChem ID:10490396
Update Time:2025-04-19

Methyl 2-bromo-2-(p-tolyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-2-(p-tolyl)acetate
    • bromo-p-tolyl-acetic acid methyl ester
    • 66505-09-7
    • FCYCFLODHZGXDV-UHFFFAOYSA-N
    • methyl 2-bromo-2-p-tolylacetate
    • Methyl2-bromo-2-(p-tolyl)acetate
    • SCHEMBL4776154
    • AKOS015891414
    • FT-0741972
    • DB-014724
    • Inchi: 1S/C10H11BrO2/c1-7-3-5-8(6-4-7)9(11)10(12)13-2/h3-6,9H,1-2H3
    • InChI Key: FCYCFLODHZGXDV-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 241.99400
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.41
  • Boiling Point: 272.782°C at 760 mmHg
  • Flash Point: 118.775°C
  • Refractive Index: 1.548
  • PSA: 26.30000
  • LogP: 2.60400
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